Cas no 77035-42-8 (Dehydroeburicoic acid monoacetate)

Dehydroeburicoic acid monoacetate Properties

Names and Identifiers

• Dehydroeburicoic acid monoacetate
• 3β-Acetoxy-24-methylen-lanosta-7,9(11)-dien-21-saeure
• 3β-acetoxy-eburica-7,9(11),24(28)-trien-21-oic acid
• 3β-Acetoxy-eburica-7,9(11),24(28)-trien-21-saeure
• (3beta)-3-(Acetyloxy)-24-methylenelanosta-7,9(11)-dien-21-oic acid
• Dehydroeburicoi cacid monoacetate 3-O-Acetyl dehydroeburicoic acid
• 2-[(5R,10S,13R,14R)-3-Acetyloxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta
• 3-O-Acetyldehydroeburicoic acid3-O-Acetyldehydroeburicoic acid
• DEHYDROEBURICOIC ACID MONOACETATE3-O-ACETYLDEHYDROEBURICOIC ACID
• +Expand

• InChIKey： AYHCPTDPDUADTK-DLCVLMBDSA-N
• Inchi： 1S/C33H50O4/c1-20(2)21(3)10-11-23(29(35)36)24-14-18-33(9)26-12-13-27-30(5,6)28(37-22(4)34)16-17-31(27,7)25(26)15-19-32(24,33)8/h12,15,20,23-24,27-28H,3,10-11,13-14,16-19H2,1-2,4-9H3,(H,35,36)/t23-,24-,27+,28+,31-,32-,33+/m1/s1
• SMILES： O(C(C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])C3=C([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]([H])([C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C(=C([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C([H])([H])[H])C3=C([H])C([H])([H])[C@@]2([H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 510.37091g/mol
• Surface Charge: 0
• XLogP3: 8.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 510.37091g/mol
• Monoisotopic Mass: 510.37091g/mol
• Topological Polar Surface Area: 63.6Ų
• Heavy Atom Count: 37
• Complexity: 1030
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 510.7

Experimental Properties

• LogP: 8.13660
• PSA: 63.60000
• Melting Point: 262-263 ºC (ethanol )
• Solubility: Insuluble (1.1E-6 g/L) (25 ºC),
• Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids